Cas no 152110-11-7 (1-Pentanone,1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl-)

• Product name: 1-Pentanone,1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl-
• CAS No: 152110-11-7
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 211619
• PubChem ID: 197624

1-Pentanone,1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl-
• 1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenylpentan-1-one
• Knerachelin A
• 152110-11-7
• DTXSID80164957
• CHEMBL456302
• 1-Pentanone, 1-(2,6-dihydroxy-4-methoxyphenyl)-5-phenyl-

• Inchi： InChI=1S/C18H20O4/c1-22-14-11-16(20)18(17(21)12-14)15(19)10-6-5-9-13-7-3-2-4-8-13/h2-4,7-8,11-12,20-21H,5-6,9-10H2,1H3
• InChI Key： ICBQRENZQVXEPH-UHFFFAOYSA-N
• SMILES： OC1C=C(OC)C=C(O)C=1C(=O)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.136
• Monoisotopic Mass: 300.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 4.2

Experimental Properties

• Density: 1.191
• Boiling Point: 511.9°Cat760mmHg
• Flash Point: 186.2°C
• Refractive Index: 1.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones